synthesis of 1,3,3-trimethyl-5-oxocyclohexanecarboxylic acid mechanism
synthesis of 1,3,3-trimethyl-5-oxocyclohexanecarboxylic acid mechanism
An In-depth Technical Guide to the Synthesis of 1,3,3-trimethyl-5-oxocyclohexanecarboxylic Acid
Introduction
1,3,3-trimethyl-5-oxocyclohexanecarboxylic acid is a substituted cyclic keto acid with a molecular structure that presents interesting possibilities for further chemical transformations. Its bifunctional nature, containing both a ketone and a carboxylic acid, makes it a valuable synthon in the development of more complex molecules, including potential pharmaceutical intermediates and specialty chemicals. The gem-dimethyl group at the 3-position and the additional methyl group at the 1-position create a specific stereochemical and electronic environment that influences its reactivity. This guide provides a detailed examination of a plausible and mechanistically rich synthetic route to this target molecule, designed for researchers, chemists, and professionals in drug development.
Overall Synthetic Strategy
The synthesis of 1,3,3-trimethyl-5-oxocyclohexanecarboxylic acid can be efficiently approached through a three-step sequence starting from the readily available industrial chemical, isophorone (3,5,5-trimethyl-2-cyclohexen-1-one). The core of this strategy involves the formation of a saturated cyclic ketone, followed by a classic rearrangement reaction to introduce the carboxylic acid functionality at the desired position.
The proposed synthetic pathway is as follows:
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Catalytic Hydrogenation: Reduction of the carbon-carbon double bond of isophorone to yield 3,5,5-trimethylcyclohexan-1-one.
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α-Halogenation: Selective halogenation at the C2 position of the saturated ketone to produce an α-haloketone intermediate.
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Favorskii Rearrangement: Base-induced rearrangement of the α-haloketone to form the target 1,3,3-trimethyl-5-oxocyclohexanecarboxylic acid.
This approach is predicated on well-established and reliable organic transformations, allowing for a high degree of control and predictability.
Step 1: Synthesis of 3,5,5-Trimethylcyclohexan-1-one via Catalytic Hydrogenation
The initial step involves the selective reduction of the α,β-unsaturated ketone system in isophorone. Catalytic hydrogenation is the method of choice for this transformation due to its high efficiency and selectivity for the C=C bond over the C=O bond under controlled conditions.
Mechanism: The reaction proceeds via the adsorption of both the isophorone and molecular hydrogen onto the surface of a heterogeneous catalyst, typically a noble metal such as palladium or platinum on a carbon support. The hydrogen molecule undergoes homolytic cleavage on the metal surface, forming reactive metal-hydride species. The alkene moiety of isophorone then complexes with the metal surface and undergoes sequential insertion of two hydrogen atoms, leading to the saturated product.
Experimental Protocol: Catalytic Hydrogenation of Isophorone
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Apparatus: A Parr hydrogenation apparatus or a similar high-pressure reactor equipped with a magnetic stirrer, a pressure gauge, and a gas inlet.
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Reagents:
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Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one)
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Palladium on carbon (5% Pd/C)
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Ethanol (or another suitable solvent)
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Hydrogen gas (high purity)
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Procedure:
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In the reactor vessel, dissolve isophorone in a suitable amount of ethanol.
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Add the 5% Pd/C catalyst (typically 1-5 mol% relative to the substrate).
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Seal the reactor and purge it several times with nitrogen gas to remove any air.
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Introduce hydrogen gas into the reactor to the desired pressure (e.g., 50-100 psi).
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Commence vigorous stirring and maintain the reaction at room temperature or with gentle heating.
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Monitor the reaction progress by observing the uptake of hydrogen.
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Once the reaction is complete (no further hydrogen uptake), carefully vent the excess hydrogen and purge the reactor with nitrogen.
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Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.
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Remove the solvent from the filtrate under reduced pressure to yield the crude 3,5,5-trimethylcyclohexan-1-one. The product can be purified by distillation if necessary.
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Step 2: α-Halogenation of 3,5,5-Trimethylcyclohexan-1-one
The second step involves the selective halogenation of the saturated ketone at the α-position (C2). This reaction can be catalyzed by either acid or base. Acid-catalyzed halogenation is generally preferred for mono-halogenation as it proceeds through an enol intermediate and is less prone to polyhalogenation compared to the base-catalyzed route which proceeds via an enolate.[1]
Mechanism (Acid-Catalyzed):
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Protonation of the carbonyl oxygen by the acid catalyst enhances the electrophilicity of the carbonyl carbon.
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A proton is abstracted from the α-carbon (C2) by a weak base (e.g., the solvent or the conjugate base of the acid catalyst) to form an enol intermediate.
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The electron-rich double bond of the enol attacks a molecule of the halogen (e.g., Br₂), leading to the formation of a resonance-stabilized carbocation.
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Deprotonation of the carbonyl oxygen regenerates the carbonyl group and yields the α-haloketone and the acid catalyst.
Caption: Acid-catalyzed α-bromination of 3,5,5-trimethylcyclohexan-1-one.
Experimental Protocol: α-Bromination of 3,5,5-Trimethylcyclohexan-1-one
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Apparatus: A round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a trap for HBr gas.
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Reagents:
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3,5,5-Trimethylcyclohexan-1-one
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Glacial acetic acid (as solvent and catalyst)
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Bromine (Br₂)
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Sodium thiosulfate solution (for quenching)
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Procedure:
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Dissolve 3,5,5-trimethylcyclohexan-1-one in glacial acetic acid in the round-bottom flask.
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Cool the solution in an ice bath.
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Slowly add a solution of bromine in acetic acid dropwise from the dropping funnel with continuous stirring.
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After the addition is complete, allow the reaction mixture to stir at room temperature until the red-brown color of bromine disappears.
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Pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).
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Wash the organic layer sequentially with water, dilute sodium thiosulfate solution (to remove any unreacted bromine), and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 2-bromo-3,5,5-trimethylcyclohexan-1-one.
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Step 3: Favorskii Rearrangement to 1,3,3-trimethyl-5-oxocyclohexanecarboxylic Acid
This is the key step in the synthesis, where the α-haloketone is converted to the desired carboxylic acid. The Favorskii rearrangement is a base-catalyzed reaction of an α-haloketone that leads to a carboxylic acid derivative.[2][3]
Mechanism:
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Enolate Formation: A strong base (e.g., hydroxide ion) abstracts an acidic proton from the α'-carbon (C6), forming an enolate.
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Cyclopropanone Formation: The enolate undergoes an intramolecular Sₙ2 reaction, where the enolate attacks the carbon bearing the halogen, displacing the halide ion and forming a bicyclic cyclopropanone intermediate.
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Nucleophilic Attack: A hydroxide ion attacks the carbonyl carbon of the strained cyclopropanone ring.
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Ring Opening: The resulting tetrahedral intermediate collapses, leading to the cleavage of one of the bonds of the cyclopropanone ring. The cleavage occurs to form the more stable carbanion. In this case, cleavage of the bond between the original carbonyl carbon and the more substituted carbon (C1) is favored, leading to a carbanion at the C1 position.
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Protonation: The carbanion is protonated by water (or upon acidic workup) to yield the final carboxylic acid product.
Caption: Mechanism of the Favorskii rearrangement.
Experimental Protocol: Favorskii Rearrangement
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Apparatus: A round-bottom flask with a reflux condenser and a magnetic stirrer.
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Reagents:
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2-Bromo-3,5,5-trimethylcyclohexan-1-one
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Aqueous sodium hydroxide solution (e.g., 10-20%)
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Diethyl ether (for extraction)
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Hydrochloric acid (for acidification)
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Procedure:
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Dissolve the α-bromoketone in a minimal amount of a co-solvent like ethanol if necessary, and place it in the round-bottom flask.
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Add the aqueous sodium hydroxide solution.
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Heat the mixture to reflux with vigorous stirring for several hours.
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Monitor the reaction by TLC until the starting material is consumed.
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Cool the reaction mixture to room temperature and transfer it to a separatory funnel.
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Wash the aqueous layer with diethyl ether to remove any non-acidic organic impurities.
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Cool the aqueous layer in an ice bath and carefully acidify it with concentrated hydrochloric acid until it is strongly acidic (pH < 2).
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The carboxylic acid product may precipitate out as a solid or can be extracted with an organic solvent like diethyl ether or ethyl acetate.
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Dry the organic extracts over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 1,3,3-trimethyl-5-oxocyclohexanecarboxylic acid.
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The final product can be purified by recrystallization from a suitable solvent system (e.g., water, or a mixture of hexane and ethyl acetate).
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Data Summary
| Step | Reaction | Key Reagents | Typical Conditions | Expected Yield |
| 1 | Catalytic Hydrogenation | Isophorone, H₂, 5% Pd/C | 50-100 psi H₂, RT, Ethanol | >90% |
| 2 | α-Bromination | 3,5,5-Trimethylcyclohexan-1-one, Br₂ | Acetic acid, 0°C to RT | 70-85% |
| 3 | Favorskii Rearrangement | 2-Bromo-3,5,5-trimethylcyclohexan-1-one, NaOH(aq) | Reflux in aqueous NaOH | 60-75% |
Conclusion
The synthesis of 1,3,3-trimethyl-5-oxocyclohexanecarboxylic acid from isophorone is a robust and instructive example of applying classic organic reactions to achieve a specific molecular target. Each step—catalytic hydrogenation, α-halogenation, and the Favorskii rearrangement—is well-understood mechanistically and provides a reliable transformation. This guide offers a comprehensive framework for researchers to approach the synthesis of this and related substituted cyclic keto acids, providing both the theoretical underpinnings and practical experimental guidance necessary for successful execution in a laboratory setting.
References
- Favorskii, A. Y. J. Russ. Phys. Chem. Soc.1894, 26, 590.
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AdiChemistry. Favorskii Rearrangement | Mechanism | Applications. [Link]
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Wikipedia. Favorskii rearrangement. [Link]
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NROChemistry. Favorskii Rearrangement. [Link]
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Wikipedia. Haloform reaction. [Link]
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BYJU'S. Haloform Reaction Mechanism. [Link]
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Master Organic Chemistry. Haloform Reaction of Methyl Ketones. [Link]
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Chemistry LibreTexts. The Synthesis of Carboxylic Acid Derivatives. [Link]
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Britannica. Carboxylic acid - Synthesis, Reactions, Properties. [Link]
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Michigan State University Department of Chemistry. Reactions at the α-Carbon. [Link]
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Chemistry LibreTexts. Carbonyl Alpha-Substitution Reactions (Summary). [Link]
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Wikipedia. Ketone halogenation. [Link]
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Chemistry Steps. Aldehydes and Ketones to Carboxylic Acids. [Link]
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ChemTalk. Catalytic Hydrogenation. [Link]
- Google Patents. Synthesis of 2-carboxy-3,5,5-trimethylcyclohexan-1-one.
